1-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-(4-(tert-butyl)phenoxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-3-(4-tert-butylphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C25H34N2O4.2ClH/c1-25(2,3)20-5-7-22(8-6-20)29-17-21(28)16-27-12-10-26(11-13-27)15-19-4-9-23-24(14-19)31-18-30-23;;/h4-9,14,21,28H,10-13,15-18H2,1-3H3;2*1H
• InChI Key: DDLPXRYFPIZGCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(CN2CCN(CC2)CC3=CC4=C(C=C3)OCO4)O.Cl.Cl
• Molecular Formula: C25H36Cl2N2O4
• Molecular Weight: 499.5 g/mol

Description

1-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-(4-(tert-butyl)phenoxy)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C25H36Cl2N2O4 and its molecular weight is 499.47. The purity is usually 95%.
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Scientific Research Applications

Anti-Malarial Activity

Compounds structurally related to "1-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-(4-(tert-butyl)phenoxy)propan-2-ol dihydrochloride" have been investigated for their anti-malarial activity. The significance of certain substituents and molecular conformations in enhancing this activity has been highlighted through the study of active and non-active derivatives, indicating a potential application in developing novel anti-malarial agents (Cunico et al., 2009).

Anti-Bone Cancer Activity

Research on heterocyclic compounds resembling "1-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-(4-(tert-butyl)phenoxy)propan-2-ol dihydrochloride" has shown promising in vitro anticancer activities against human bone cancer cell lines, alongside potential antiviral applications through molecular docking studies. This suggests its utility in designing drugs targeting bone cancer and viral infections (Lv et al., 2019).

Antidepressant Metabolism Study

An in-depth study on the oxidative metabolism of a novel antidepressant structurally related to "1-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-(4-(tert-butyl)phenoxy)propan-2-ol dihydrochloride" has elucidated the roles of various cytochrome P450 enzymes. This work is foundational for understanding the metabolic pathways of new antidepressant compounds, offering insights into their pharmacokinetics and potential drug interactions (Hvenegaard et al., 2012).

Antimicrobial and Antihypertensive Activities

The synthesis and pharmacological evaluation of novel derivatives have revealed both antimicrobial and antihypertensive properties. This dual activity underlines the compound's versatility in addressing multiple health issues, from infectious diseases to cardiovascular disorders, showcasing its broad therapeutic potential (Clark et al., 1983).

Organotin(IV) Derivatives with Biological Activities

Organotin(IV) derivatives of "1-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-(4-(tert-butyl)phenoxy)propan-2-ol dihydrochloride" have shown significant antibacterial, antifungal, and cytotoxic activities. This suggests its application in the development of new chemotherapeutic agents, especially for treating ovarian cancer (Shaheen et al., 2018).